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Compound of Interest

Compound Name:
Bis(dimethylacetamide);

tribroman-2-uide

Cat. No.: B12510921

Get Quote

Executive Summary & Compound Identity
Bis(dimethylacetamide) hydrogen tribromide (often abbreviated as DMAT or DMA-HBr

) is a solid, stable source of active bromine used in organic synthesis. Unlike elemental
bromine (

), which is a volatile, corrosive liquid difficult to handle, DMAT offers a stoichiometric,
weighable, and safer alternative for selective bromination reactions.

Understanding its solubility profile is critical for process design, specifically in determining

whether a reaction will proceed under homogeneous conditions (solution phase) or

heterogeneous conditions (slurry), which fundamentally alters reaction kinetics and selectivity.
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Property Detail

Systematic Name
Bis(N,N-dimethylacetamide) hydrogen

dibromobromate

CAS Number 75381-80-5

Formula

Appearance Orange-yellow crystalline solid

Active Species
Tribromide anion (

) stabilized by a protonated DMA dimer

Solubility Profile in Organic Solvents
The solubility of DMAT is dictated by its ionic nature (

). As an ionic liquid-like complex, it exhibits high solubility in polar aprotic and chlorinated
solvents but poor solubility in non-polar aliphatic hydrocarbons.

Qualitative Solubility Matrix
The following table categorizes solvents based on the thermodynamic compatibility with DMAT.
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Solvent Class
Representative
Solvents

Solubility Status Mechanistic Insight

Polar Aprotic

N,N-

Dimethylacetamide

(DMA), DMF,

Acetonitrile (MeCN)

High

The reagent contains

DMA; therefore, DMA

is the ideal

thermodynamic

solvent. MeCN

solvates the ionic

complex effectively.

Chlorinated

Dichloromethane

(DCM), Chloroform (

), 1,2-Dichloroethane

Moderate to High

Excellent for

bromination reactions.

DCM is the standard

solvent for

homogeneous

bromination using

DMAT.

Polar Protic Glacial Acetic Acid High

Soluble, but often

leads to different

reaction pathways

(e.g., acid-catalyzed

bromination).

Alcohols Methanol, Ethanol Reactive/Soluble

Caution: While

soluble, DMAT can

oxidize alcohols or

catalyze acetylation.

Not recommended for

inert solubility studies.

Ethers THF, Diethyl Ether Moderate

Solubility varies; THF

dissolves DMAT better

than diethyl ether due

to higher polarity.

Aliphatics Hexane,

Cyclohexane,

Heptane

Insoluble The ionic character of

DMAT prevents
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solvation in non-polar

hydrocarbon chains.

Solubility-Driven Reaction Design
Homogeneous Phase (DCM, MeCN): Preferred for kinetic studies and highly selective mono-

brominations where concentration control is paramount.

Heterogeneous Phase (Ether/Hexane mixtures): Sometimes used to slow down reaction

rates or facilitate product precipitation, though less common for DMAT compared to other

reagents.

Mechanistic Pathways & Experimental Workflows
To ensure reproducibility, one must understand how solubility impacts the delivery of the active

bromine species.

Active Species Release Mechanism
DMAT exists in equilibrium. In solution, it dissociates to release the tribromide anion, which acts

as the brominating agent.

Solid DMAT
[(DMA)2 H]+ Br3-

Solvated Ions
[(DMA)2 H]+ (solv) + Br3- (solv)

Dissolution
(DCM/MeCN) Active Bromination

Br2 (in situ) + Br-
Equilibrium

Brominated Product
+ HBr + DMA

Reaction with
Substrate

Substrate
(e.g., Ketone/Phenol)

Click to download full resolution via product page

Figure 1: The dissolution and activation pathway of DMAT in organic media.

Protocol: Gravimetric Solubility Determination
Do not rely on literature values alone. Batch-to-batch variation in crystal size can affect

dissolution rates. Use this self-validating protocol to determine exact solubility for your specific

solvent system.
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Objective: Determine the saturation limit (

) of DMAT in Solvent X at 25°C.

Reagents:

DMAT (Dry, stored in desiccator)

Anhydrous Solvent (DCM, MeCN, etc.)

Step-by-Step Methodology:

Preparation: Dry a 20 mL scintillation vial and cap in an oven at 100°C for 1 hour. Cool in a

desiccator. Weigh the empty vial (

).

Saturation: Add 5.0 mL of the target solvent to the vial.

Incremental Addition: Add DMAT in 100 mg increments while stirring magnetically at 25°C.

Observation: Continue adding until a persistent yellow solid precipitate remains visible after

10 minutes of vigorous stirring.

Equilibration: Stir the saturated suspension for 1 hour to ensure thermodynamic equilibrium.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-weighed,

) into a second pre-weighed vial (

).

Note: PTFE is required as DMAT may degrade nylon or cellulose filters.

Evaporation: Evaporate the solvent from the filtrate using a rotary evaporator (low vacuum,

<30°C to prevent sublimation of active bromine) or a nitrogen stream.

Quantification: Weigh the dried residue (

).
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Calculation:

Stability and Handling in Solution
Moisture Sensitivity
While DMAT is more stable than elemental bromine, it is hygroscopic. In the presence of water,

the tribromide equilibrium shifts, potentially releasing HBr gas and reverting to DMA and

.

Best Practice: Always use anhydrous solvents (water content <50 ppm).

Visual Indicator: A solution turning from bright orange to cloudy or fuming indicates

hydrolysis.

Thermal Stability
DMAT solutions in DCM or MeCN are stable at room temperature for 24-48 hours if sealed.

Heating: Avoid refluxing DMAT solutions above 60°C for extended periods unless the

reaction consumes the bromine rapidly, as thermal decomposition can occur.

Application Workflow: Bromination of a Ketone[5]
This workflow demonstrates the utility of DMAT's solubility in DCM for the selective

monobromination of a ketone.
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Figure 2: Standard operating procedure for homogeneous bromination using DMAT.
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(Note: While specific solubility tables for DMAT are rare in open literature, the solubility

behavior described above is derived from the standard operating procedures found in the

synthetic applications cited in References 1 and 2.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b12510921/docs#technical-guide-
solubility-profile-and-application-of-bis-dimethylacetamide-hydrogen-tribromide-dmat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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